Cas no 917909-47-8 (4-amino-3-ethoxybenzamide)

• Product Name: 4-amino-3-ethoxybenzamide
• CAS No: 917909-47-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 782370
• PubChem ID: 63356706
• Update Time: 2025-06-13

4-amino-3-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-3-ethoxy-
• 4-Amino-3-ethoxybenzamide
• MFCD18338358
• SCHEMBL1937682
• 4-amino-3-ethoxy-benzamide
• DTXSID70734567
• ITNGANDYYCLWII-UHFFFAOYSA-N
• EN300-1294718
• 3-Ethoxy-4-amino-benzamide
• CS-0037844
• W10061
• AKOS012661330
• 917909-47-8
• 4-amino-3-ethoxybenzamide

• MDL： MFCD18338358
• Inchi： 1S/C9H12N2O2/c1-2-13-8-5-6(9(11)12)3-4-7(8)10/h3-5H,2,10H2,1H3,(H2,11,12)
• InChI Key： ITNGANDYYCLWII-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(N)=O)C=CC=1N

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-3-ethoxybenzamide

Comprehensive Overview of 4-amino-3-ethoxybenzamide (CAS No. 917909-47-8): Properties, Applications, and Research Insights

4-amino-3-ethoxybenzamide (CAS No. 917909-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzamide derivative is characterized by the presence of an amino group and an ethoxy substituent on the benzene ring, which contribute to its reactivity and functional versatility. Researchers and industry professionals often search for terms like "4-amino-3-ethoxybenzamide synthesis," "CAS 917909-47-8 applications," and "benzamide derivatives in drug discovery," reflecting its relevance in modern scientific inquiries.

The compound's molecular formula, C₉H₁₂N₂O₂, and a molecular weight of 180.21 g/mol, make it a candidate for intermediate roles in organic synthesis. Its solubility profile—moderately soluble in polar solvents like ethanol and dimethyl sulfoxide (DMSO)—enhances its utility in laboratory settings. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of 4-amino-3-ethoxybenzamide to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, 4-amino-3-ethoxybenzamide is explored for its potential as a building block in active pharmaceutical ingredients (APIs). Its structural motifs are analogous to those found in compounds with reported bioactivity, such as enzyme inhibitors or receptor modulators. For instance, queries like "4-amino-3-ethoxybenzamide biological activity" or "CAS 917909-47-8 in medicinal chemistry" highlight its investigational role in drug development pipelines.

Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to characterize 4-amino-3-ethoxybenzamide. These methods ensure purity and validate its structural integrity, critical for research reproducibility. The compound's thermal stability and melting point (typically ranging between 150-160°C) further underscore its suitability for high-temperature reactions.

Beyond pharmaceuticals, 4-amino-3-ethoxybenzamide finds niche applications in material science, particularly in the design of functional polymers and advanced coatings. Its aromatic amine group can participate in polymerization reactions, offering a pathway to tailor material properties. Searches for "benzamide-based polymers" or "CAS 917909-47-8 in materials research" reflect this interdisciplinary interest.

Regulatory and safety profiles of 4-amino-3-ethoxybenzamide are also a focal point for industrial adoption. While not classified as hazardous under standard guidelines, proper handling protocols—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. This aligns with broader workplace safety trends and compliance with REACH and OSHA standards.

In summary, 4-amino-3-ethoxybenzamide (CAS No. 917909-47-8) exemplifies the intersection of chemistry and innovation. Its multifaceted applications, from drug discovery to advanced materials, coupled with evolving synthesis methodologies, position it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing challenges like sustainable chemistry and precision medicine is likely to expand, making it a subject of ongoing exploration.